3-Heptadecanone

• CAS RN: 84534-29-2
• Molecular Formula: C17H34O
• Molecular Weight: 254.5 g/mol
• IUPAC Name: heptadecan-3-one
• InChI: InChI=1S/C17H34O/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17(18)4-2/h3-16H2,1-2H3
• InChI Key: PXJYBWGEOVYLSM-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCC(=O)CC

Description

3-Heptadecanone is a chemical compound with the molecular formula C17H34O. It has an average mass of 254.451 Da and a monoisotopic mass of 254.260971 Da.

Molecular Structure Analysis

The molecular structure of 3-Heptadecanone consists of 17 carbon atoms, 34 hydrogen atoms, and 1 oxygen atom. The structure can be viewed as a 2D Mol file or a computed 3D SD file.

Physical And Chemical Properties Analysis

3-Heptadecanone has a molecular weight of 254.4513 g/mol. Other physical and chemical properties such as heat capacity, viscosity, Gibbs free energy of formation, enthalpy of formation, enthalpy of fusion, and vaporization are also available.

Safety and Hazards

3-Heptadecanone may be harmful if swallowed and can cause skin and eye irritation. It may also cause respiratory irritation. In case of contact, it’s advised to rinse with plenty of water and seek medical attention.

Future Directions

While specific future directions for 3-Heptadecanone are not mentioned in the available resources, it’s worth noting that research into the properties and potential applications of various chemical compounds is ongoing. For instance, one paper mentions the use of 3-Heptadecanone in the context of encapsulated phase change materials for thermal runaway control.